Bis(dichlorophosphino)methane

• IUPAC Name: dichloro(dichlorophosphanylmethyl)phosphane
• InChI: InChI=1S/CH2Cl4P2/c2-6(3)1-7(4)5/h1H2
• InChI Key: OEKLCAXLANZKPX-UHFFFAOYSA-N
• Canonical SMILES: C(P(Cl)Cl)P(Cl)Cl
• Molecular Formula: CH2Cl4P2
• DSSTOX Substance ID: DTXSID00382732
• Molecular Weight: 217.8 g/mol
• CAS No.: 28240-68-8

Description

Bis(dichlorophosphino)methane is a useful research compound. Its molecular formula is CH2Cl4P2 and its molecular weight is 217.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and HIV-1 Inhibition

Bis(dichlorophosphino)methane has been used as a critical reagent in the synthesis of 5'-O-β,γ-methylene triphosphate nucleosides. These nucleosides showed promising inhibitory activity against the RNase H activity of HIV-1 reverse transcriptase (Ahmadibeni et al., 2010).

Bridging Ligand in Metal Complexes

It has been used as a bridging ligand in the synthesis of various metal complexes, including diiridium, dirhodium, and iridium/rhodium complexes. These complexes were studied for their potential in activating α-olefins via geminal C–H activation (Slaney et al., 2012).

Colorimetric Sensing

In research exploring chromogenic sensing molecules, oxidized bis(indolyl)methane has demonstrated potential as a selective colorimetric sensor for fluoride ions in aprotic solvents and for hydrogen sulfate ions in water-containing mediums (He et al., 2006).

Electrophilic Substitution Reactions

Bis(indolyl)methanes, synthesized using this compound, have been employed in electrophilic substitution reactions of indoles with carbonyl compounds, catalyzed by aminosulfonic acid under ultrasound irradiation (Li et al., 2006).

Synthesis of Bis(iodozincio)methane

Bis(iodozincio)methane, a derivative synthesized from this compound, has shown high potential as an organic synthetic reagent, particularly in reactions with carbonyl compounds and various electrophiles (Matsubara et al., 2001).

Mechanism of Action

Target of Action

Bis(dichlorophosphino)methane is an organophosphorus compound that is most commonly used as a bidentate phosphine ligand in inorganic and organometallic chemistry . The primary targets of this compound are metal centers in these chemical compounds .

Mode of Action

This compound interacts with its targets by forming chelate rings with metal centers . This interaction results in different coordination geometries and catalytic behavior in homogeneous catalysts .

Biochemical Pathways

The interaction of this compound with metal centers affects various biochemical pathways. It is involved in several types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling . These reactions have significant downstream effects in the synthesis of complex organic compounds .

Pharmacokinetics

Like other organophosphorus compounds, its bioavailability is likely influenced by factors such as its lipophilicity, molecular weight, and the presence of functional groups .

Result of Action

The molecular and cellular effects of this compound’s action are primarily observed in its role as a ligand. By forming chelate rings with metal centers, it influences the geometry and reactivity of the metal complex, thereby affecting the outcome of the catalytic reactions .

Customer Q & A

Q1: What makes Bis(dichlorophosphino)methane a versatile reagent in organophosphorus chemistry?

A1: this compound acts as a valuable precursor in synthesizing various organophosphorus compounds due to its two reactive P-Cl bonds. These bonds readily participate in reactions with nucleophiles, enabling the creation of diverse phosphorus-containing heterocycles. For instance, one study showcased its reaction with alkyl- and arylhydrazines, leading to the formation of new heterocyclic systems .

Q2: How does this compound contribute to the synthesis of 1,3,2-Dithiaphospholanes, and what interesting structural features do these resulting compounds exhibit?

A2: this compound plays a crucial role in forming 1,3,2-Dithiaphospholanes containing a 1,2-dicarba-closo-dodecaborane(12) unit . The reaction introduces a variety of substituents (halogens, H, NEt2, OEt groups, or organo substituents) at the phosphorus atom. Notably, the organo-substituted derivatives display fascinating structural behavior. They alleviate ring strain through dimerization, forming either irreversible (e.g., with t-Bu substituent, confirmed by X-ray analysis) or reversible 10-membered rings.

Q3: Can you elaborate on the challenges associated with synthesizing and isolating this compound?

A3: While this compound holds significant potential as a reagent, its synthesis and isolation present challenges. Research indicates that while it can be synthesized from aluminum foil and dichloromethane, the isolation process is complex, time-consuming, and results in low yields . Further research into optimizing the synthesis and isolation of this valuable compound is needed.

Q4: Are there alternative synthetic routes for halo- and dihalophosphines that address the limitations associated with this compound?

A4: Yes, research highlights the development of a zinc-modified route as a promising alternative for synthesizing halo- and dihalophosphines . This one-pot synthesis offers advantages over traditional methods, allowing for quantitative synthesis with stoichiometric control and accommodating alkyl or aryl groups with significant steric bulk, overcoming some limitations encountered with this compound.